Cas no 338759-13-0 (2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine)

• Product Name: 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine
• CAS No: 338759-13-0
• MDL: MFCD00664116
• CID: 4647697
• Update Time: 2025-05-24

2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine

• MDL： MFCD00664116

Additional information on 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine

Introduction to 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine (CAS No. 338759-13-0)

2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 338759-13-0, belongs to a class of molecules that exhibit remarkable structural and functional properties, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine is characterized by the presence of multiple fluorine atoms, which are strategically positioned to enhance its pharmacological activity. The trifluoromethyl (CF₃) groups, in particular, contribute to the compound's lipophilicity and metabolic stability, key factors that are often sought after in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Studies have shown that 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine exhibits promising interactions with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and cancer progression.

In the realm of drug discovery, the synthesis of fluorinated pyridine derivatives has been a focal point due to their potential therapeutic benefits. The presence of multiple fluorine atoms in 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine not only enhances its pharmacokinetic properties but also provides a scaffold for further chemical modifications. These modifications can be tailored to optimize the compound's efficacy and selectivity against specific disease targets.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, derivatives of 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in tumor growth and metastasis.

The role of fluorine atoms in modulating the electronic properties of organic molecules is well-documented. In 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine, the electron-withdrawing nature of the trifluoromethyl groups influences the reactivity and stability of the molecule, making it an attractive candidate for further synthetic exploration. This has led to innovative synthetic strategies that aim to streamline the production of this compound while maintaining its desired pharmacological properties.

Moreover, the compound's potential as an intermediate in the synthesis of more complex pharmaceuticals has not gone unnoticed. Its unique structural motif allows for seamless integration into larger molecular frameworks, facilitating the development of multi-target drugs that can address multiple aspects of a disease simultaneously.

The growing interest in fluorinated compounds stems from their ability to improve drug bioavailability and resistance to metabolic degradation. 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine exemplifies this trend, as its fluorinated moieties contribute to its overall pharmacological profile. This has spurred further research into understanding how fluorine substitution affects molecular interactions at the atomic level.

Recent publications highlight the use of 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine as a key intermediate in synthesizing novel antiviral agents. The compound's ability to interact with viral proteases and polymerases has opened up new avenues for developing treatments against RNA viruses, which pose significant challenges due to their rapid mutation rates.

The synthesis and characterization of this compound have also benefited from advancements in green chemistry principles. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader industry initiatives aimed at making pharmaceutical manufacturing more environmentally friendly.

In conclusion, 2-Cyano-5-(trifluoromethyl)-3-4-(trifluoromethyl)phenoxypyridine (CAS No. 338759-13-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its promising biological activity, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.